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Compound of Interest

Compound Name: 2-Ethyl-4-methylpentanal

Cat. No.: B086117 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Ethyl-4-methylpentanal (CAS No. 10349-95-8) is a branched-chain aldehyde.[1][2][3][4]

This document provides a comprehensive overview of the available toxicological data for 2-
Ethyl-4-methylpentanal to support safety and risk assessment. Due to the limited publicly

available toxicological studies specifically conducted on 2-Ethyl-4-methylpentanal, this guide

also outlines standard experimental protocols based on OECD guidelines for key toxicological

endpoints. Information on the predicted metabolic pathways of branched-chain aldehydes is

also included to provide insights into its potential biotransformation.

Chemical and Physical Properties
Property Value Source

CAS Number 10349-95-8 [1][2][3][4]

Molecular Formula C8H16O [1][4]

Molecular Weight 128.21 g/mol [1][5]

IUPAC Name 2-ethyl-4-methylpentanal [1][2]
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A comprehensive literature search revealed a significant lack of specific toxicological studies for

2-Ethyl-4-methylpentanal. The available information is summarized below.

Human Health Hazard Assessment
Based on the Globally Harmonized System of Classification and Labelling of Chemicals (GHS),

2-Ethyl-4-methylpentanal has the following hazard classifications:

Flammable liquids: Warning[1]

Skin corrosion/irritation: Warning, Causes skin irritation[1]

Serious eye damage/eye irritation: Warning, Causes serious eye irritation[1]

Specific target organ toxicity, single exposure; Respiratory tract irritation: Warning, May

cause respiratory irritation[1]

Acute Toxicity
Table 1: Summary of Acute Toxicity Data for 2-Ethyl-4-methylpentanal

Endpoint Species Guideline Results

Acute Oral Toxicity Data not available OECD 420/423/425 No studies found.

Acute Dermal Toxicity Rat OECD 402

LD50 > 2000 mg/kg

bw. No mortality or

signs of systemic

toxicity were

observed. No local

skin effects were

noted.

Acute Inhalation

Toxicity
Data not available OECD 403/436 No studies found.

Irritation and Sensitization
Table 2: Summary of Irritation and Sensitization Data for 2-Ethyl-4-methylpentanal
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Endpoint Species Guideline Results

Skin Irritation Data not available OECD 404

GHS classification

indicates it causes

skin irritation.[1]

Eye Irritation Data not available OECD 405

GHS classification

indicates it causes

serious eye irritation.

[1]

Skin Sensitization Data not available OECD 429/442 No studies found.

Genotoxicity
No in vivo or in vitro genotoxicity studies were identified for 2-Ethyl-4-methylpentanal.

Repeated Dose Toxicity
No repeated dose toxicity studies were identified for 2-Ethyl-4-methylpentanal.

Carcinogenicity
No carcinogenicity studies were identified for 2-Ethyl-4-methylpentanal.

Reproductive and Developmental Toxicity
No reproductive or developmental toxicity studies were identified for 2-Ethyl-4-
methylpentanal. For related substances, such as ethyl 2-methyl-4-pentenoate, the Threshold

of Toxicological Concern (TTC) approach has been used in the absence of specific data.[6]

Experimental Protocols
The following sections describe the methodologies for key toxicological experiments based on

internationally recognized OECD guidelines. These protocols would be appropriate for

generating the necessary data for a comprehensive safety assessment of 2-Ethyl-4-
methylpentanal.

Acute Dermal Toxicity (as per OECD 402)
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Test Animals: Healthy young adult rats (e.g., Wistar strain), typically 8-12 weeks old. Both

sexes are generally used.

Dose Level: A limit test is often performed at a dose of 2000 mg/kg body weight.

Procedure:

Approximately 24 hours before the test, the fur is clipped from the dorsal area of the trunk

of the animals.

The test substance is applied uniformly over an area which is approximately 10% of the

total body surface area.

The treated area is covered with a porous gauze dressing and non-irritating tape.

The animals are housed individually.

After a 24-hour exposure period, the dressing is removed, and the treated skin is washed.

Observations: Animals are observed for mortality, clinical signs of toxicity, and body weight

changes for 14 days. The skin is also examined for local reactions (erythema and edema) at

specified intervals.

Necropsy: All animals are subjected to a gross necropsy at the end of the observation

period.

In Vitro Skin Irritation: Reconstructed Human Epidermis
Test Method (as per OECD 439)

Test System: A reconstructed human epidermis model which mimics the properties of the

upper layers of human skin.

Procedure:

The test substance is applied topically to the skin tissue model.

The substance is left in contact with the tissue for a defined period (e.g., 60 minutes).
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After exposure, the tissue is rinsed and incubated for a further period (e.g., 42 hours).

Endpoint: Cell viability is determined by the enzymatic conversion of a marker substance

(e.g., MTT) into a colored product, which is measured spectrophotometrically. A reduction in

cell viability below a certain threshold indicates an irritant potential.

Genotoxicity: Bacterial Reverse Mutation Test (Ames
Test) (as per OECD 471)

Test System: Strains of Salmonella typhimurium and Escherichia coli that are auxotrophic for

a specific amino acid (e.g., histidine or tryptophan) due to mutations in the genes of the

corresponding synthesis pathway.

Procedure:

The tester strains are exposed to the test substance with and without a metabolic

activation system (S9 mix from rat liver).

The exposure is carried out using the plate incorporation method or the pre-incubation

method.

The plates are incubated for 48-72 hours.

Endpoint: The number of revertant colonies (colonies that have regained the ability to

synthesize the amino acid) is counted. A substance is considered mutagenic if it causes a

dose-related increase in the number of revertant colonies compared to the negative control.

Reproductive/Developmental Toxicity Screening Test (as
per OECD 421)

Test Animals: Rats are commonly used.

Procedure:

The test substance is administered to both male and female animals for a pre-mating

period, during mating, and for females, throughout gestation and lactation.
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Males are dosed for a minimum of four weeks, and females for approximately 63 days.[6]

[7]

Animals are observed for clinical signs of toxicity, effects on mating performance, fertility,

gestation length, and parturition.

Pups are examined for viability, growth, and any developmental abnormalities.

Endpoints: Key endpoints include fertility indices, gestation length, litter size, pup viability,

and pup body weight. Gross necropsy and histopathology of reproductive organs are also

performed on the parent animals.

Mandatory Visualizations
Metabolic Pathway of Branched-Chain Aldehydes
Caption: Predicted metabolic pathway of 2-Ethyl-4-methylpentanal.

Experimental Workflow for an In Vivo Acute Oral Toxicity
Study (OECD 423)
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Start: Dose selection based on
preliminary information

Administer starting dose to 3 animals
(e.g., 300 mg/kg)

Observe for mortality/
morbidity within 48h

Dose next 3 animals at a
lower dose (e.g., 50 mg/kg)

 2-3 animals die

Dose next 3 animals at a
higher dose (e.g., 2000 mg/kg)

 0-1 animal dies

Stop test and classify
substance based on outcomes

 All animals die at starting dose
or no effects at highest dose

Observe for mortality/
morbidity

Observe for mortality/
morbidity

14-day observation period for all surviving animals
(clinical signs, body weight)

Gross necropsy of all animals

Click to download full resolution via product page

Caption: Workflow for an acute oral toxicity study (OECD 423).
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Logical Relationship in a Developmental Toxicity Study
(OECD 414)

Exposure of pregnant dams
during organogenesis

Maternal Evaluation
(Clinical signs, body weight,

food consumption)

Fetal Evaluation
(Caesarean section prior to term)

Maternal Necropsy
(Uterine contents)

External, Visceral, and
Skeletal Fetal Examinations

Data Analysis
(Maternal and fetal endpoints)

Conclusion on Developmental
Toxicity Potential
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Caption: Key stages in a developmental toxicity study.

Conclusion
This technical guide consolidates the currently available toxicological information for 2-Ethyl-4-
methylpentanal. The existing data is sparse, with the most definitive information being its GHS
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hazard classifications and an acute dermal toxicity study suggesting low toxicity via this route.

There is a clear need for further testing to adequately characterize the toxicological profile of

this compound, particularly concerning acute oral and inhalation toxicity, skin and eye irritation,

genotoxicity, repeated dose toxicity, and reproductive/developmental effects. The provided

experimental protocols, based on OECD guidelines, offer a framework for generating the

necessary data to perform a comprehensive risk assessment for researchers, scientists, and

drug development professionals. The predicted metabolic pathway suggests that 2-Ethyl-4-
methylpentanal is likely to be metabolized through oxidation and reduction, followed by

conjugation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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